N,2-dimethylpyrrolidine-2-carboxamide hydrochloride
Overview
Description
N,2-dimethylpyrrolidine-2-carboxamide hydrochloride (N,2-DPCA-HCl) is an organic compound with a wide range of applications in scientific research. It is a white crystalline powder, soluble in water, ethanol, and other polar solvents, and is widely used in the synthesis of pharmaceuticals, vitamins, and other compounds. N,2-DPCA-HCl is also used in various biochemical and physiological studies, due to its ability to bind with biological molecules and thus affect the activity of enzymes and other proteins.
Scientific Research Applications
N,2-dimethylpyrrolidine-2-carboxamide hydrochloride is widely used in scientific research, particularly in the study of enzymes and other proteins. It is commonly used to study the structure and function of proteins, as well as to determine the effects of various compounds on their activity. It is also used in the synthesis of pharmaceuticals, vitamins, and other compounds.
Mechanism of Action
N,2-dimethylpyrrolidine-2-carboxamide hydrochloride works by binding to proteins and other biological molecules, thus affecting their activity. It has been shown to bind to proteins in a specific manner, depending on the particular protein and the conditions under which the binding occurs. This binding can alter the structure and function of the protein, as well as its activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, and has been used to study the mechanisms of drug action. It has also been used to study the effects of various compounds on cell growth, metabolism, and gene expression.
Advantages and Limitations for Lab Experiments
N,2-dimethylpyrrolidine-2-carboxamide hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and is stable under a wide range of conditions. It is also soluble in a variety of solvents, making it easy to work with. However, it has some limitations, such as its tendency to bind to proteins and other biological molecules, which can affect the results of experiments.
Future Directions
N,2-dimethylpyrrolidine-2-carboxamide hydrochloride has a wide range of potential applications in scientific research. It could be used to study the effects of various compounds on the structure and function of proteins, as well as to study the mechanisms of drug action. It could also be used to study the effects of various compounds on cell growth, metabolism, and gene expression. Additionally, it could be used to synthesize pharmaceuticals, vitamins, and other compounds. Finally, it could be used to develop new drugs or treatments for various diseases and conditions.
Synthesis Methods
N,2-dimethylpyrrolidine-2-carboxamide hydrochloride is synthesized via a two-step reaction. The first step involves the reaction of 2-chloropyrrolidine with dimethylformamide to form the intermediate N,2-dimethylpyrrolidine-2-carboxamide (N,2-DPCA). The second step is the addition of hydrochloric acid to N,2-DPCA to form this compound. This reaction is generally carried out at room temperature and can be completed in as little as two hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,2-dimethylpyrrolidine-2-carboxamide hydrochloride involves the reaction of 2,2-dimethylpropanenitrile with ethyl chloroformate to form N-ethyl 2,2-dimethylpropanamide. This intermediate is then reacted with pyrrolidine to form N-ethylpyrrolidine-2-carboxamide, which is subsequently reacted with methyl iodide to form N-ethyl-N-methylpyrrolidine-2-carboxamide. Finally, this compound is reacted with hydrochloric acid to form N,2-dimethylpyrrolidine-2-carboxamide hydrochloride.", "Starting Materials": [ "2,2-dimethylpropanenitrile", "ethyl chloroformate", "pyrrolidine", "methyl iodide", "hydrochloric acid" ], "Reaction": [ "2,2-dimethylpropanenitrile is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form N-ethyl 2,2-dimethylpropanamide.", "N-ethyl 2,2-dimethylpropanamide is reacted with pyrrolidine in the presence of a base such as potassium carbonate to form N-ethylpyrrolidine-2-carboxamide.", "N-ethylpyrrolidine-2-carboxamide is reacted with methyl iodide in the presence of a base such as potassium carbonate to form N-ethyl-N-methylpyrrolidine-2-carboxamide.", "N-ethyl-N-methylpyrrolidine-2-carboxamide is reacted with hydrochloric acid to form N,2-dimethylpyrrolidine-2-carboxamide hydrochloride." ] } | |
CAS RN |
2742653-31-0 |
Molecular Formula |
C7H15ClN2O |
Molecular Weight |
178.7 |
Purity |
95 |
Origin of Product |
United States |
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